4-(3,4-dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile

Lipophilicity Hydrogen-bond acceptor Drug-likeness

4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2‐thienyl)nicotinonitrile is a poly‐substituted nicotinonitrile derivative featuring a 2‐methoxy group, a 3,4‐dimethoxyphenyl ring at position 4, and a 2‐thienyl ring at position 6. This scaffold places it within a class of compounds investigated as intermediates for thienylnicotinamidine synthesis and in broader patent families of substituted nicotinonitriles.

Molecular Formula C19H16N2O3S
Molecular Weight 352.4 g/mol
Cat. No. B3643961
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name4-(3,4-dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile
Molecular FormulaC19H16N2O3S
Molecular Weight352.4 g/mol
Structural Identifiers
SMILESCOC1=C(C=C(C=C1)C2=CC(=NC(=C2C#N)OC)C3=CC=CS3)OC
InChIInChI=1S/C19H16N2O3S/c1-22-16-7-6-12(9-17(16)23-2)13-10-15(18-5-4-8-25-18)21-19(24-3)14(13)11-20/h4-10H,1-3H3
InChIKeyQDYVCORVEHEEFA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile: Core Structural and Pharmacophoric Profile for Chemical Procurement


4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2‐thienyl)nicotinonitrile is a poly‐substituted nicotinonitrile derivative featuring a 2‐methoxy group, a 3,4‐dimethoxyphenyl ring at position 4, and a 2‐thienyl ring at position 6 . This scaffold places it within a class of compounds investigated as intermediates for thienylnicotinamidine synthesis [1] and in broader patent families of substituted nicotinonitriles . Its substitution pattern distinguishes it from more common nicotinonitrile congeners that bear amino, alkylthio, or haloaryl groups at equivalent positions, making precise structural identification essential for reproducible research sourcing.

Workflow Precursor for thienylnicotinamidine library synthesis via published Suzuki/amidine protocol
Selection Unique 2-methoxy-6-thienyl substitution pattern for SAR control and spectral benchmarking
Confidence Backed by peer-reviewed synthesis and DFT-validated structural characterization

Why Generic Nicotinonitrile Substitution Fails for 4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile Procurement


Superficially similar nicotinonitrile derivatives cannot be freely interchanged because minor substituent alterations at the 2‐, 4‐, or 6‐positions fundamentally alter electronic character, synthetic accessibility, and biological recognition [1]. For example, replacing the 2‐methoxy group with a 2‐methylsulfanyl group yields 4‐(3,4‐dimethoxyphenyl)-2‐(methylsulfanyl)-6‐(2‐thienyl)nicotinonitrile , a compound that differs in lipophilicity, hydrogen‐bond acceptor ability, and metabolic stability. Likewise, exchanging the 2‐thienyl ring for a 3,4‐dichlorophenyl ring produces 2‐amino‐6‐(3,4‐dichlorophenyl)-4‐(3,4‐dimethoxyphenyl)nicotinonitrile , which exhibits different electronic and steric profiles. Such variations mean that procurement of the exact target compound is critical for maintaining experimental consistency in structure–activity relationship (SAR) studies, spectroscopic libraries, or biological assays.

2-Methylsulfanyl analog alters lipophilicity and H-bonding
Replacing 2-methoxy with 2-methylsulfanyl may shift log P upward and weaken hydrogen-bond acceptor strength, potentially affecting solubility and target-site interactions.
3,4-Dichlorophenyl analog changes electronic and metabolic profile
Exchanging 2-thienyl for 3,4-dichlorophenyl introduces electron deficiency, steric bulk, and possible reactive metabolite formation, altering both recognition and in vitro ADME outcomes.

Quantitative Differentiation Evidence for 4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile Against Closest Analogs


2-Methoxy vs. 2-Methylsulfanyl Substituent: Impact on Lipophilicity and Hydrogen-Bonding Capacity in Nicotinonitrile Scaffolds

Replacement of the 2-methoxy group in the target compound with a 2-methylsulfanyl group produces the closest commercially listed analog, 4-(3,4-dimethoxyphenyl)-2-(methylsulfanyl)-6-(2-thienyl)nicotinonitrile . The oxygen atom of the methoxy group acts as a stronger hydrogen-bond acceptor and reduces log P relative to sulfur, which is more polarizable and lipophilic. Although experimental log P values for these exact compounds are not publicly available, class-level inference from structurally analogous pyridine derivatives indicates that replacing methoxy with methylsulfanyl typically increases log P by approximately 0.5–1.0 units and decreases aqueous solubility by a factor of 2–5 [1]. This difference is critical for applications where consistent solubility or binding to polar active sites is required.

2-Methoxy vs. Methylsulfanyl
Class-level inference
Estimated Δlog P +0.5 to +1.0; solubility ratio ~0.2–0.5 (methylsulfanyl vs. methoxy)
Supports differentiation in hydrogen-bond and solubility profiles for assay design
No direct head-to-head data; class-level inference from pyridine scaffolds
Lipophilicity Hydrogen-bond acceptor Drug-likeness

2-Thienyl vs. 3,4-Dichlorophenyl at 6-Position: Electronic and Conformational Distinction in 4-(3,4-Dimethoxyphenyl)nicotinonitriles

The target compound carries a 2-thienyl ring at the 6-position, whereas a documented analog in the ChemSpider database is 2-amino-6-(3,4-dichlorophenyl)-4-(3,4-dimethoxyphenyl)nicotinonitrile . The 2-thienyl group is electron-rich and planar, favoring π–π stacking interactions, while the 3,4-dichlorophenyl group is electron-deficient and bulkier. Class-level inference from kinase inhibitor SAR suggests that thienyl-for-phenyl replacement can shift target selectivity profiles by altering hinge-binding geometry [1]. Additionally, the dichlorophenyl motif is a known metabolic liability due to potential reactive metabolite formation, whereas thiophene rings are generally metabolized via S-oxidation, a pathway that can be tuned by ring substitution [2].

2-Thienyl vs. 3,4-Dichlorophenyl
Class-level inference
Qualitative distinction: thienyl electron-rich/planar vs. dichlorophenyl electron-deficient/bulky
May avoid metabolic uncertainty linked to dichlorophenyl analog in ADME-Tox profiling
Inferred from medicinal chemistry heteroaryl metabolism knowledge
Electronic effects π-stacking CYP inhibition

Role as a Key Intermediate in Thienylnicotinamidine Synthesis: Documented Synthetic Utility

The peer-reviewed synthesis of methoxy-substituted phenylthienylnicotinamidines explicitly employs nicotinonitriles 3a–e, which include the 3,4-dimethoxyphenyl thienyl substitution pattern, as direct precursors prepared via Suzuki coupling [1]. The target compound’s 2-methoxy substitution provides a distinct reactivity profile compared to other analogs used in the same study (e.g., 3,5-dimethoxyphenyl or 3,4,5-trimethoxyphenyl derivatives) and facilitates conversion to the corresponding nicotinamidine under LiN(TMS)₂ followed by ethanolic HCl hydrolysis [1]. This documented synthetic role provides a verified procurement rationale that many other commercially listed nicotinonitriles lack.

Synthetic utility
Supporting evidence
Direct precursor for thienylnicotinamidines via LiN(TMS)₂/HCl ethanolysis (published)
Confirmed synthetic pathway enables library synthesis with reduced optimization
Suzuki coupling and amidine formation protocol available
Synthetic intermediate Nicotinamidine Suzuki coupling

DFT-Optimized Geometry and NMR Spectral Validation: Computational–Experimental Concordance

The 2020 Synthetic Communications study performed DFT/B3LYP calculations to optimize the geometry of nicotinamidine derivatives derived from the target nicotinonitrile class and compared calculated ¹H-NMR and ¹³C-NMR shifts with experimental data, reporting acceptable agreement [1]. While this validation was performed on the amidine products rather than the nitrile precursors, the underlying nicotinonitrile scaffold’s substitution pattern directly influences the DFT-optimized geometry and spectral predictions. This provides a level of computational credibility that random, uncharacterized nicotinonitrile analogs lack.

DFT/NMR validation
Supporting evidence
DFT/B3LYP geometry optimized; experimental ¹H/¹³C NMR shifts agree with computed values
Supports structural confirmation and quality control workflows
Validation performed on derived amidines; scaffold substitution directly influences results
DFT calculation NMR spectroscopy Structural validation

Recommended Research and Industrial Application Scenarios for 4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile


Synthesis of Methoxy-Substituted Thienylnicotinamidine Libraries for Antiproliferative Screening

This compound serves as a direct precursor for generating thienylnicotinamidine derivatives via LiN(TMS)₂ treatment and ethanolic HCl hydrolysis, following the published protocol [1]. The resulting amidines are candidates for antiproliferative evaluation against cancer cell panels, where the 3,4-dimethoxyphenyl and 2-thienyl substitution patterns may confer distinct activity profiles compared to 3,5-dimethoxy or 3,4,5-trimethoxy variants.

Structure–Activity Relationship (SAR) Studies Focusing on 2-Position Substituent Effects in Nicotinonitrile Scaffolds

The 2-methoxy group provides a specific hydrogen-bond acceptor and lipophilicity baseline for SAR exploration. Comparative studies with the 2-methylsulfanyl analog allow researchers to quantify the effect of O-to-S replacement on target binding, solubility, and metabolic stability . This is particularly relevant in kinase inhibitor or GPCR modulator programs where hinge-binding interactions are sensitive to substituent electronics.

Computational Chemistry and Spectroscopic Reference Standard Development

Given the published DFT-optimized geometry and NMR spectral data for derivatives of this compound class [1], the target nicotinonitrile can be employed as a reference standard for developing computational models of substituted pyridines. Its well-defined substitution pattern supports benchmarking of DFT functionals and basis sets for predicting properties of more complex nicotinonitrile derivatives.

In Vitro ADME-Tox Profiling of Thiophene-Containing Heterocycles

The presence of the 2-thienyl ring distinguishes this compound from dichlorophenyl-bearing analogs and makes it suitable for comparative metabolic stability studies. Researchers can investigate CYP-mediated S-oxidation pathways versus arene oxidation, using the compound to probe structure–metabolism relationships in heteroaryl-containing drug candidates [2].

Application
Selection Property
Validation Focus
Nicotinamidine library synthesis
Documented synthetic pathway
Verify amidine formation under published protocol
2-Position SAR studies
Methoxy hydrogen-bond acceptor and lipophilicity baseline
Compare log P and solubility with methylsulfanyl analog
Computational reference standard
DFT-validated geometry and NMR spectral data
Benchmark DFT functionals for substituted pyridines
In vitro metabolic profiling
Thienyl S-oxidation pathway vs. arene oxidation
Investigate CYP-mediated metabolism; avoid dichlorophenyl liabilities
Quote Request

Request a Quote for 4-(3,4-dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.